N-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-phenylbutanamide

• IUPAC Name: N-[[1-(4-methoxyphenyl)tetrazol-5-yl]methyl]-2-phenylbutanamide
• InChI: InChI=1S/C19H21N5O2/c1-3-17(14-7-5-4-6-8-14)19(25)20-13-18-21-22-23-24(18)15-9-11-16(26-2)12-10-15/h4-12,17H,3,13H2,1-2H3,(H,20,25)
• InChI Key: KEDADGVOSXNFSW-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1)C(=O)NCC2=NN=NN2C3=CC=C(C=C3)OC
• Molecular Formula: C19H21N5O2
• Molecular Weight: 351.4 g/mol

Description

The compound is a complex organic molecule. It contains a 1H-1,2,3,4-tetrazol-5-yl group, which is a type of heterocyclic compound containing a 5-membered ring of four nitrogen atoms and one carbon atom. It also contains a methoxyphenyl group, which consists of a phenyl ring (a six-membered carbon ring) with a methoxy group (-O-CH3) attached.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The tetrazol ring, methoxyphenyl group, and phenylbutanamide group would each contribute to the overall structure.

Chemical Reactions Analysis

The reactivity of this compound would depend on its molecular structure. The tetrazol group is known to be a reactive moiety that can participate in various chemical reactions.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s a pharmaceutical compound, its mechanism of action would involve interacting with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it’s used. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

The future research directions for this compound would depend on its potential applications. If it shows promise in areas such as medicine or materials science, further studies could be conducted to optimize its properties and evaluate its effectiveness.